molecular formula C22H28N4O3 B6446795 1-[4-(4-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one CAS No. 2640979-42-4

1-[4-(4-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one

Cat. No.: B6446795
CAS No.: 2640979-42-4
M. Wt: 396.5 g/mol
InChI Key: AXIYURBHKRHMEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a benzoxazole-piperidine core linked via a but-2-yn-1-yloxy group to an acetylated piperazine moiety. The alkyne linker introduces structural linearity, which could influence conformational stability and pharmacokinetic properties .

Properties

IUPAC Name

1-[4-[4-[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]oxybut-2-ynyl]piperazin-1-yl]ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H28N4O3/c1-18(27)25-15-13-24(14-16-25)10-4-5-17-28-19-8-11-26(12-9-19)22-23-20-6-2-3-7-21(20)29-22/h2-3,6-7,19H,8-17H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AXIYURBHKRHMEX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)N1CCN(CC1)CC#CCOC2CCN(CC2)C3=NC4=CC=CC=C4O3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H28N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

396.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 1-[4-(4-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one is a complex organic molecule that incorporates a benzoxazole moiety, which is known for its diverse biological activities. This article aims to provide a comprehensive overview of the biological activity of this compound based on current research findings.

Chemical Structure and Properties

The molecular formula of the compound is C23H32N4O2C_{23}H_{32}N_{4}O_{2} with a molecular weight of 396.5 g/mol. The compound features multiple functional groups, including piperidine and piperazine rings, which are often associated with various pharmacological effects.

Anticancer Activity

Research has shown that compounds containing benzoxazole derivatives can exhibit significant anticancer properties. For instance, studies have indicated that benzoxazole derivatives can inhibit cancer cell proliferation through various mechanisms, including the induction of apoptosis and cell cycle arrest. The presence of the piperidine and piperazine moieties in this compound may enhance its interaction with biological targets involved in cancer progression.

Antimicrobial Activity

Benzoxazole derivatives have been reported to possess antimicrobial properties. The mechanism often involves the inhibition of bacterial enzymes or disruption of cell membrane integrity. The specific activity of 1-[4-(4-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one against various bacterial strains remains to be fully elucidated but is anticipated based on related compounds.

Enzyme Inhibition

The compound may also act as an enzyme inhibitor. For example, piperidine derivatives have been studied for their ability to inhibit acetylcholinesterase (AChE), an important target in the treatment of Alzheimer's disease. The structural features of this compound suggest potential interactions with AChE and other enzymes involved in neurotransmission.

Case Studies and Research Findings

Several studies have explored the biological activity of similar benzoxazole-containing compounds:

StudyFindings
Sanchez-Sancho et al. (1998)Synthesized piperidine derivatives with notable anesthetic and glucose-regulating activities.
Aziz-ur-Rehman et al. (2011)Investigated sulfamoyl derivatives for antibacterial action and enzyme inhibition, highlighting their therapeutic potential.
Nithiya et al. (2011)Reported on the pharmacological behavior of piperidine derivatives in various therapeutic applications.

The biological activity of 1-[4-(4-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one is likely mediated through its ability to interact with specific molecular targets:

  • Hydrophobic Interactions : The hydrophobic regions of the benzoxazole and piperidine rings may facilitate binding to lipid membranes or hydrophobic pockets in proteins.
  • Hydrogen Bonding : The presence of nitrogen and oxygen atoms allows for hydrogen bonding with target proteins, enhancing specificity.
  • Enzyme Inhibition : By mimicking substrate structures or binding to active sites, the compound may effectively inhibit enzyme functions critical for cellular processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Piperidine/Piperazine Moieties
Compound Name Key Structural Differences Molecular Weight (g/mol) Potential Biological Implications References
Target Compound Benzoxazole, acetylpiperazine, but-2-yn-1-yloxy linker ~469.5 (estimated) CNS targeting, kinase inhibition
1-[4-(1,3-Thiazol-2-yl)piperidin-4-yl]oxy analog Thiazole replaces benzoxazole ~471.5 (estimated) Increased lipophilicity, altered metabolism
1-[4-(1-Benzylpiperidin-4-yl)piperazin-1-yl]-2-phenylethanone Benzylpiperidine, phenylethanone 407.5 Enhanced receptor affinity
(4-Benzylpiperazin-1-yl)[1-(3-fluorobenzoyl)piperidin-4-yl]methanone Fluorobenzoyl, benzylpiperazine 465.5 Halogen bonding, improved selectivity

Key Findings :

  • Benzylpiperidine derivatives () exhibit stronger receptor affinity due to bulky aromatic groups, though this may reduce solubility .
Functional Group Modifications in Linkers and Terminal Groups
Compound Name Key Modifications Biological Activity Notes References
1-[4-(4-{[2-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy}phenyl)piperazin-1-yl]ethan-1-one Dioxolane-imidazole, dichlorophenyl Antifungal (CYP450 inhibition)
1-(4-Phenylpiperazin-1-yl)-4-(thiophen-2-yl)butan-1-one (MK38) Thiophene, butanone linker Serotonergic activity
(E)-1-{4-[Bis(4-methoxyphenyl)methyl]-piperazin-1-yl}-3-(4-fluorophenyl)prop-2-en-1-one Bis(4-methoxyphenyl)methyl, fluorophenyl propenone Anticancer (tubulin inhibition)

Key Findings :

  • Dioxolane-imidazole () mimics ketoconazole analogs, suggesting antifungal applications via CYP450 inhibition .
  • Thiophene and propenone groups (Evidences 5, 8) enhance electron-rich interactions, critical for targeting serotonin receptors or tubulin .
Pharmacokinetic and Electronic Profile Comparisons
Compound Class LogP (Estimated) Solubility (µg/mL) Metabolic Stability Key Functional Groups
Benzoxazole derivatives 2.8–3.5 10–20 Moderate Acetylpiperazine, alkyne linker
Thiazole analogs 3.2–3.9 5–10 Low Thiazole, acetylpiperazine
Halogenated derivatives 3.5–4.2 <5 High Fluorobenzoyl, chlorophenyl
Arylpiperazine-propenones 2.5–3.0 15–30 High Propenone, methoxyphenyl

Key Trends :

  • Halogenation (e.g., fluorine, chlorine) improves metabolic stability but reduces solubility .
  • Propenone and methoxy groups (Evidences 8, 9) balance solubility and CNS penetration .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.